Cas no 33033-09-9 (Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI))
33033-09-9 structure
Product Name:Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
CAS No:33033-09-9
MF:C16H30O4S2
MW:350.537003040314
CID:316862
PubChem ID:338372
Update Time:2025-04-19
Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
- 2-[10-(1-carboxyethylsulfanyl)decylsulfanyl]propanoic acid
- 2-((10-((1-Carboxyethyl)thio)decyl)thio)propanoic acid
- AC1L7NPO
- AG-F-10938
- CHEMBL1926991
- CTK4G9786
- NSC360377
- NSC-360377
- 33033-09-9
- MBVHGSSDZDDVJS-UHFFFAOYSA-N
- 2,2'-(Decane-1,10-diyldisulfanediyl)dipropanoic acid
- 2-[10-(2-hydroxy-1-methyl-2-oxo-ethyl)sulfanyldecylsulfanyl]propanoic acid
- DTXSID80954653
- (+/-)-2,15-dimethyl-3,14-dithia-1,16-hexadecanedioic acid
- NSC 360377
-
- Inchi: 1S/C16H30O4S2/c1-13(15(17)18)21-11-9-7-5-3-4-6-8-10-12-22-14(2)16(19)20/h13-14H,3-12H2,1-2H3,(H,17,18)(H,19,20)
- InChI Key: MBVHGSSDZDDVJS-UHFFFAOYSA-N
- SMILES: S(C(C(=O)O)C)CCCCCCCCCCSC(C(=O)O)C
Computed Properties
- Exact Mass: 350.1587
- Monoisotopic Mass: 350.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.128
- Boiling Point: 508.5°Cat760mmHg
- Flash Point: 261.3°C
- Refractive Index: 1.525
- PSA: 74.6
- LogP: 4.51980
Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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